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Compound of Interest

Compound Name: N,N'-Dibenzylglycinamide

Cat. No.: B086113 Get Quote

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of the structural and spectroscopic properties of synthetic intermediates is

paramount. This technical guide provides an in-depth analysis of N,N'-Dibenzylglycinamide, a

derivative of the simplest proteinogenic amino acid, glycine.[1] This document outlines the key

spectroscopic data (NMR, IR, and MS) and provides a detailed experimental protocol for its

characterization.

N,N'-Dibenzylglycinamide (C₁₆H₁₈N₂O, Molar Mass: 254.33 g/mol ) is a glycine amide

derivative where both the alpha-amino and the amide nitrogen atoms are substituted with

benzyl groups.[1] This substitution pattern significantly influences its chemical and physical

properties, making it a subject of interest in medicinal and organic chemistry.[1]

Spectroscopic Data
The structural confirmation of N,N'-Dibenzylglycinamide relies on a combination of

spectroscopic techniques. The following tables summarize the expected and observed data for

its ¹H NMR, ¹³C NMR, IR, and Mass spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for N,N'-Dibenzylglycinamide
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.20 - 7.40 m 10H
Aromatic protons

(C₆H₅)

Data not available s 2H
CH₂ (glycine

backbone)

Data not available s 4H CH₂ (benzyl groups)

Data not available br s 1H NH (amide)

Table 2: ¹³C NMR Spectroscopic Data for N,N'-Dibenzylglycinamide

Chemical Shift (δ) ppm Assignment

~170 C=O (amide)

~127 - 140 Aromatic carbons (C₆H₅)

Data not available CH₂ (glycine backbone)

Data not available CH₂ (benzyl groups)

Note: Specific chemical shift values for the aliphatic protons and carbons were not available in

the searched literature. The presented values for aromatic and carbonyl signals are based on

expected ranges for similar structures.[1]

Infrared (IR) Spectroscopy
Table 3: IR Absorption Bands for N,N'-Dibenzylglycinamide
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Wavenumber (cm⁻¹) Intensity Assignment

~3300 Medium, Sharp N-H stretch (amide)

~3030 Medium C-H stretch (aromatic)

~2920 Medium C-H stretch (aliphatic)

~1640 Strong C=O stretch (amide I)

~1540 Medium N-H bend (amide II)

~1495, 1450 Medium C=C stretch (aromatic)

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data for N,N'-Dibenzylglycinamide

m/z Interpretation

254 [M]⁺ (Molecular ion)

91 [C₇H₇]⁺ (Tropylium ion, often the base peak)

The fragmentation pattern in Electron Ionization (EI) Mass Spectrometry is expected to be

dominated by the stable tropylium cation at m/z 91, formed from the benzylic cleavage.[1]

Experimental Protocols
A general procedure for the synthesis and characterization of an amide, adaptable for N,N'-
Dibenzylglycinamide, is outlined below.

Synthesis of N,N'-Dibenzylglycinamide
A common route to synthesize N,N'-Dibenzylglycinamide involves the reaction of a glycine

derivative with dibenzylamine. For instance, chloroacetyl chloride can be reacted with

dibenzylamine in the presence of a base to yield the target compound.

Materials:
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Glycine

Thionyl chloride

Dibenzylamine

Triethylamine (or another suitable base)

Anhydrous solvent (e.g., dichloromethane, THF)

Procedure:

Activation of Glycine: Glycine is first converted to its acid chloride. To a suspension of glycine

in an anhydrous solvent, thionyl chloride is added dropwise at 0 °C. The reaction mixture is

then stirred at room temperature until the conversion is complete.

Amidation: The resulting glycine acid chloride solution is added dropwise to a solution of

dibenzylamine and a base in an anhydrous solvent at 0 °C.

Work-up: The reaction mixture is washed with water, a dilute acid solution, and a brine

solution. The organic layer is then dried over anhydrous sodium sulfate and the solvent is

removed under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel or by

recrystallization to afford pure N,N'-Dibenzylglycinamide.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra are recorded on a spectrometer

operating at a standard frequency (e.g., 400 or 500 MHz for ¹H). The sample is dissolved in a

deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chemical shifts are reported in parts per million

(ppm) relative to an internal standard, typically tetramethylsilane (TMS).

Infrared (IR) Spectroscopy: The IR spectrum is obtained using a Fourier-Transform Infrared

(FTIR) spectrometer. The sample can be analyzed as a thin film on a salt plate (for oils) or as a

KBr pellet (for solids). The spectrum is typically recorded in the range of 4000-400 cm⁻¹.
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Mass Spectrometry (MS): Mass spectral data is acquired using a mass spectrometer, with

Electron Ionization (EI) being a common method for this type of molecule. The sample is

introduced into the ion source, and the resulting mass-to-charge ratios (m/z) of the molecular

ion and its fragments are recorded.

Logical Workflow for Spectroscopic
Characterization
The following diagram illustrates the logical workflow for the synthesis and spectroscopic

characterization of N,N'-Dibenzylglycinamide.
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Caption: Experimental workflow for the synthesis and characterization of N,N'-
Dibenzylglycinamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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